5-Amino-2-(5,6-dimethyl-1H-benzo[d]imidazol-2-yl)phenol

• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol
• IUPAC Name: 5-amino-2-(5,6-dimethyl-1H-benzimidazol-2-yl)phenol
• InChI: InChI=1S/C15H15N3O/c1-8-5-12-13(6-9(8)2)18-15(17-12)11-4-3-10(16)7-14(11)19/h3-7,19H,16H2,1-2H3,(H,17,18)
• InChI Key: QFCVMTDORBELHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)C3=C(C=C(C=C3)N)O

Description

5-Amino-2-(5,6-dimethyl-1H-benzo[d]imidazol-2-yl)phenol is a useful research compound. Its molecular formula is C15H15N3O and its molecular weight is 253.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To polyphosphoric acid at 130° C. were added 4,5-dimethylbenzene-1,2-diamine (500 mg, 3.67 mmol) and 4-amino-2-hydroxybenzoic acid (562 mg, 3.67 mmol), and the resulting mixture was then heated to 130° C. for 16 h. The solution was then poured into water and the resulting precipitate was dissolved in ethyl acetate and washed with Na2CO3. The aqueous layer was separated and extracted twice with ethyl acetate. The combined organic layers were dried over anhydrous MgSO4 and evaporated. The resulting solid was purified by column chromatography eluting with ethyl acetate/hexanes 50:50 v/v to afford 260 mg (28%) of the title compound (LCMS RT=6.14 min, MH+254.1)